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Abstract

Tributylmethylammonium chloride (TBMC) is a quaternary ammonium salt with significant
applications in organic synthesis and potential relevance in various industrial and biomedical
fields. This document provides an in-depth technical overview of TBMC, encompassing its
chemical identifiers, physicochemical properties, synthesis, and key applications, with a focus
on its role as a phase-transfer catalyst. While direct involvement in biological signaling
pathways is not extensively documented, this guide explores the broader context of quaternary
ammonium compounds in biomedical applications and outlines potential areas for future
research.

Chemical Identifiers and Physicochemical
Properties

Tributylmethylammonium chloride is a well-characterized chemical entity with multiple
identifiers across various databases. Its fundamental properties are summarized in the tables
below for easy reference.

Table 1: Chemical Identifiers for
Tributylmethylammonium Chloride[1]
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Identifier Type Value

CAS Number 56375-79-2

PubChem CID 91822

EC Number 260-135-8

UNII AZ0B34ME3U

InChi InChI=1S/C13H30N.CIH/c1-5-8-11-14(4,12-9-6-
2)13-10-7-3;/h5-13H2,1-4H3;1H/g+1;/p-1

InChlKey IPILPUZVTYHGIL-UHFFFAOYSA-M

Canonical SMILES

CCCC--INVALID-LINK--(CCCC)CCCC.[CI-]

Synonyms

Methyltributylammonium chloride, MTBAC,
Aliguat 175

Table 2: Physicochemical Properties of

butvimethyl ium Chlorid

Property Value Reference
Molecular Formula C13H30CIN [1]
Molecular Weight 235.84 g/mol [1]
Appearance Colorless viscous liquid or 2]
crystals

Melting Point -33 °C (liquid form) [2]

Boiling Point 152 °C [2]

Density 0.964 g/mL at 25 °C

Solubility Soluble in water [2]

Synthesis and Manufacturing
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The synthesis of tributylmethylammonium chloride typically involves the quaternization of
tributylamine with a methylating agent. A general experimental protocol is described below.

Experimental Protocol: Synthesis of
Tributylmethylammonium Chloride

This protocol is based on the general principles of Menshutkin reactions for the synthesis of
quaternary ammonium salts.[3]

Materials:

Tributylamine

Methyl chloride (or another suitable methylating agent like dimethyl sulfate or methyl iodide)

Anhydrous diethyl ether (or other suitable solvent)

Reaction flask equipped with a stirrer, reflux condenser, and gas inlet.

Procedure:

In a flame-dried reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
tributylamine in anhydrous diethyl ether.

e Cool the solution in an ice bath.

o Slowly bubble methyl chloride gas through the solution with vigorous stirring. Alternatively,
add the methylating agent dropwise if it is in liquid form.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an extended period (e.g., 24-48 hours) to ensure complete reaction.

e The product, tributylmethylammonium chloride, will precipitate out of the solution as a
solid.

» Collect the solid product by filtration.
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e Wash the crude product with cold anhydrous diethyl ether to remove any unreacted starting
materials.

» Dry the purified tributylmethylammonium chloride under vacuum.
Characterization:

The identity and purity of the synthesized tributylmethylammonium chloride can be
confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass
Spectrometry (MS).

Applications in Organic Synthesis: Phase-Transfer
Catalysis

A primary application of tributylmethylammonium chloride is as a phase-transfer catalyst
(PTC).[4][5] PTCs facilitate the reaction between reactants located in different immiscible
phases (e.g., an agueous phase and an organic phase) by transporting one of the reactants
across the phase boundary.

Mechanism of Phase-Transfer Catalysis

The catalytic cycle of tributylmethylammonium chloride in a typical nucleophilic substitution
reaction can be visualized as follows:
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Caption: Phase-transfer catalysis cycle of tributylmethylammonium chloride ([TBM]*CI-).

Experimental Protocol: Williamson Ether Synthesis
using Tributylmethylammonium Chloride

This protocol outlines a general procedure for the Williamson ether synthesis, a classic
example of a reaction facilitated by phase-transfer catalysis.[6][7]

Materials:
e An alcohol or a phenol
e An alkyl halide

o Sodium hydroxide (solid or concentrated aqueous solution)
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Toluene (or another suitable organic solvent)

Tributylmethylammonium chloride (catalytic amount)

Procedure:

In a round-bottom flask, dissolve the alcohol or phenol in toluene.
Add a catalytic amount of tributylmethylammonium chloride.

Add solid sodium hydroxide pellets or a concentrated aqueous solution of sodium hydroxide
to the mixture.

Stir the mixture vigorously to ensure good mixing of the phases.
Add the alkyl halide to the reaction mixture.

Heat the reaction mixture to the desired temperature (e.qg., reflux) and monitor the progress
of the reaction by a suitable technique (e.g., Thin Layer Chromatography or Gas
Chromatography).

After the reaction is complete, cool the mixture to room temperature.

Add water to dissolve the inorganic salts.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSQOa or NazS0a4).
Remove the solvent under reduced pressure to obtain the crude ether product.

Purify the crude product by a suitable method, such as distillation or column
chromatography.

Relevance in Drug Development and Biological
Systems
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While specific studies detailing the interaction of tributylmethylammonium chloride with
signaling pathways are scarce, the broader class of quaternary ammonium compounds (QACS)
has established roles in biomedical applications.

Antimicrobial Activity

QACs are widely recognized for their antimicrobial properties. Their cationic nature allows them
to interact with and disrupt the negatively charged cell membranes of bacteria and fungi,
leading to cell lysis and death. Although specific data for tributylmethylammonium chloride is
limited, it is plausible that it exhibits some level of antimicrobial activity.

Drug Delivery Systems

The unique properties of QACs, such as their ability to interact with biological membranes,
have led to their investigation as components of drug delivery systems. They can be
incorporated into nanopatrticles, liposomes, and other carriers to enhance drug solubility,
stability, and cellular uptake.

Toxicology and Safety

Information on the specific toxicology of tributylmethylammonium chloride is not extensively
available. However, quaternary ammonium compounds, in general, can cause skin and eye
irritation.[8] It is recommended to handle tributylmethylammonium chloride with appropriate
personal protective equipment in a well-ventilated area.

Future Directions

The established utility of tributylmethylammonium chloride as a phase-transfer catalyst in
organic synthesis is clear. However, its potential in the biomedical field remains largely
unexplored. Future research could focus on:

o Quantitative antimicrobial efficacy studies: Determining the minimum inhibitory concentration
(MIC) of tributylmethylammonium chloride against a panel of pathogenic bacteria and
fungi.

o Cytotoxicity assays: Evaluating the toxicity of tributylmethylammonium chloride against
various human cell lines to assess its biocompatibility for potential use in drug delivery.
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o Formulation studies: Investigating the incorporation of tributylmethylammonium chloride
into novel drug delivery systems to enhance the therapeutic efficacy of existing drugs.

e Interaction with ion channels and receptors: Given its ionic nature, exploring the potential for
tributylmethylammonium chloride to interact with and modulate the activity of ion
channels or other membrane-bound receptors.

Conclusion

Tributylmethylammonium chloride is a versatile quaternary ammonium salt with a well-
defined role as a phase-transfer catalyst in organic synthesis. Its chemical and physical
properties are well-documented, and its synthesis is straightforward. While its direct
involvement in biological signaling pathways has not been a significant area of research, the
known biological activities of the broader class of quaternary ammonium compounds suggest
potential for future investigations into its antimicrobial and drug delivery applications. This
technical guide provides a solid foundation for researchers and professionals working with or
considering the use of tributylmethylammonium chloride in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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